Cas no 100445-51-0 (3-(4-Fluorophenyl)amino-5,5-dimethylcyclohex-2-en-1-one)
3-(4-Fluorophenyl)amino-5,5-dimethylcyclohex-2-en-1-one is a versatile organic compound featuring a unique fluorophenyl group and a cyclohex-2-en-1-one backbone. This compound boasts enhanced stability, facilitating synthetic transformations. Its specific structural features make it a valuable building block in the synthesis of various pharmaceuticals and fine chemicals. The compound's distinct electronic properties contribute to its utility in organic synthesis and materials science applications.
100445-51-0 structure
Product Name:3-(4-Fluorophenyl)amino-5,5-dimethylcyclohex-2-en-1-one
CAS No:100445-51-0
MF:C14H16FNO
MW:233.28134727478
CID:1125643
PubChem ID:600947
Update Time:2025-10-17
3-(4-Fluorophenyl)amino-5,5-dimethylcyclohex-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-fluoroanilino)-5,5-dimethylcyclohex-2-en-1-one
- 3-[(4-fluorophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one
- 3-(4-Fluoro-phenylamino)-5,5-dimethyl-cyclohex-2-enone
- 2-Cyclohexen-1-one, 3-[(4-fluorophenyl)amino]-5,5-dimethyl-
- T0500-1932
- 3-(4-fluorophenylamino)-5,5-dimethylcyclohex-2-enone
- ST092473
- AC1LCIQG
- 3-((4-fluorophenyl)amino)-5,5-dimethylcyclohex-2-enone
- 3-(4-fluorophenylamino)-5,5-dimethylcyclohex-2-en-1-one
- Enamine_000233
- 5,5-dimethyl-3-(4-fluorophenylamino)-2-cyclohexenone
- ACMC-20m3hj
- 3-[(4-fluorophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one; 3-(4-Fluoro-phenylamino)-5,5-dimethyl-cyclohex-2-enone; 2-Cyclohexen-1-one, 3-[(4-fluorophenyl)amino]-5,5-dimethyl-; T0500-1932; 3-(4-fluorophenylamino)-5,5-dimethylcyclohex-2-enone; ST092473; AC1LCIQG; 3-((4-fluorophenyl)amino)-5,5-dimethylcyclohex-2-enone; 3-(4-fluorophenylamino)-5,5-dimethylcyclohex-2-en-1-one; Enamine_000233; 5,5-dimethyl-3-(4-fluorophenylamino)-2-cyclohexen
- HMS1394K13
- ALBB-013643
- DTXSID10344987
- SR-01000310805-1
- Maybridge3_006520
- 3-[(4-fluorophenyl)amino]-5,5-dimethyl-cyclohex-2-en-1-one
- 3-(4-fluoroanilino)-5,5-dimethyl-1-cyclohex-2-enone
- SR-01000310805-4
- BDBM68357
- IPWMRCZGHYSQOD-UHFFFAOYSA-N
- Z56758803
- HMS1449I08
- CCG-43109
- STK795664
- 3-((4-Fluorophenyl)amino)-5,5-dimethylcyclohex-2-en-1-one
- CS-0318934
- CHEMBL1597232
- HMS2480K22
- Cyclohex-2-enone, 3-(4-fluorophenylamino)-5,5-dimethyl-
- 3-(4-Fluoroanilino)-5,5-dimethyl-2-cyclohexen-1-one #
- 3-(4-fluoroanilino)-5,5-dimethyl-cyclohex-2-en-1-one
- MLS000070279
- SR-01000310805
- AKOS000518200
- 100445-51-0
- SCHEMBL486145
- MFCD00128471
- IDI1_017907
- SR-01000310805-2
- SMR000008591
- LS-04271
- cid_600947
- 3-(4-Fluorophenyl)amino-5,5-dimethylcyclohex-2-en-1-one
-
- Inchi： 1S/C14H16FNO/c1-14(2)8-12(7-13(17)9-14)16-11-5-3-10(15)4-6-11/h3-7,16H,8-9H2,1-2H3
- InChI Key： IPWMRCZGHYSQOD-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)NC1=CC(CC(C)(C)C1)=O
Computed Properties
- Exact Mass: 233.12168
- Monoisotopic Mass: 233.121592296g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
3-(4-Fluorophenyl)amino-5,5-dimethylcyclohex-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F054865-100mg |
3-[(4-Fluorophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one |
100445-51-0 | 100mg |
$ 185.00 | 2022-06-05 | ||
| TRC | F054865-250mg |
3-[(4-Fluorophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one |
100445-51-0 | 250mg |
$ 380.00 | 2022-06-05 | ||
| TRC | F054865-500mg |
3-[(4-Fluorophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one |
100445-51-0 | 500mg |
$ 600.00 | 2022-06-05 | ||
| A2B Chem LLC | AA02404-500mg |
3-[(4-Fluorophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one |
100445-51-0 | >95% | 500mg |
$523.00 | 2024-04-20 | |
| A2B Chem LLC | AA02404-1g |
3-[(4-Fluorophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one |
100445-51-0 | >95% | 1g |
$578.00 | 2024-04-20 |
3-(4-Fluorophenyl)amino-5,5-dimethylcyclohex-2-en-1-one Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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